Cas no 156629-59-3 (Benzoic acid,4-[(4-chlorophenyl)thio]-3-nitro-)

• Product Name: Benzoic acid,4-[(4-chlorophenyl)thio]-3-nitro-
• CAS No: 156629-59-3
• MF: C₁₃H₈ClNO₄S
• MW: 309.724921226501
• CID: 107536
• PubChem ID: 706197
• Update Time: 2025-04-18

Benzoic acid,4-[(4-chlorophenyl)thio]-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[(4-chlorophenyl)thio]-3-nitro-
• 4-(4-chlorophenyl)sulfanyl-3-nitrobenzoic acid
• 4-[(4-chlorophenyl)thio]-3-nitrobenzoic acid
• 4-(4-chlorophenylthio)-3-nitrobenzoic acid
• 4-[(4-chlorophenyl)sulfanyl]-3-nitrobenzenecarboxylic acid
• HMS545F16
• RARECHEM AL BE 0993
• 11N-505S
• DTXSID10351656
• W-205804
• YXJBPPSCOPYQHY-UHFFFAOYSA-N
• 4-((4-Chlorophenyl)thio)-3-nitrobenzoicacid
• SR-01000645006-1
• 156629-59-3
• AKOS001050522
• SCHEMBL1923978
• FT-0643533
• 4-[(4-chlorophenyl)sulfanyl]-3-nitrobenzoic acid
• Maybridge1_001358
• 4-((4-Chlorophenyl)thio)-3-nitrobenzoic acid
• 4-(4-Chlorophenylthio)-3-nitro-benzoic acid
• CCG-56015

• Inchi： 1S/C13H8ClNO4S/c14-9-2-4-10(5-3-9)20-12-6-1-8(13(16)17)7-11(12)15(18)19/h1-7H,(H,16,17)
• InChI Key： YXJBPPSCOPYQHY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SC1C=CC(C(=O)O)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 308.98600
• Monoisotopic Mass: 308.9862566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.56
• Melting Point: 217 °C
• Boiling Point: 487.9°C at 760 mmHg
• Flash Point: 248.9°C
• Refractive Index: 1.702
• PSA: 108.42000
• LogP: 4.62080